Cas no 39995-51-2 (2,2,2-Trifluoro-n-[(1s)-1-phenylethyl]acetamide)

• Product Name: 2,2,2-Trifluoro-n-[(1s)-1-phenylethyl]acetamide
• CAS No: 39995-51-2
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• MDL: MFCD00192526
• CID: 291810
• PubChem ID: 778452
• Update Time: 2025-04-19

2,2,2-Trifluoro-n-[(1s)-1-phenylethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-[(1S)-1-phenylethyl]-
• 2,2,2-Trifluoro-N-[(1S)-1-phenylethyl]acetamide
• 2,2,2-Trifluoro-N-[(S)-α-methylbenzyl]acetamide
• (S)-2,2,2-trifluoro-N-(1-phenylethyl)acetamide
• (S)-N-(1-phenylethyl)trifluoroacetamide
• 2,2,2-trifluoro-N-((S)-1-phenylethyl)acetamide
• 399779_ALDRICH
• AC1LFI9E
• AC1Q4I5J
• AR-1D0417
• CTK1B3576
• KB-63482
• N-trifluoroacetyl-(S)-1-phenylethylamine
• 2,2,2-TRIFLUORO-N-[(S)-ALPHA-METHYLBENZYL]ACETAMIDE
• 3127AH
• N-[(1S)-1-Phenylethyl]trifluoroacetamide
• C11528
• 2,2,2-Trifluoro-N-[(S)- alpha -methylbenzyl]acetamide
• ZJFCMJDNHPXGBY-ZETCQYMHSA-N
• 39995-51-2
• SCHEMBL14040888
• CS-M0220
• AKOS013020525
• CS-13557
• MFCD00192526
• DTXSID30354669
• 2,2,2-Trifluoro-N-[(S)-alpha-methylbenzyl]acetamide, 99%
• 2,2,2-Trifluoro-n-[(1s)-1-phenylethyl]acetamide

• MDL： MFCD00192526
• Inchi： 1S/C10H10F3NO/c1-7(8-5-3-2-4-6-8)14-9(15)10(11,12)13/h2-7H,1H3,(H,14,15)/t7-/m0/s1
• InChI Key： ZJFCMJDNHPXGBY-ZETCQYMHSA-N
• SMILES： FC(C(N[C@@H](C)C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.217
• Melting Point: 93-95 °C(lit.)
• Boiling Point: 278.1°C at 760 mmHg
• Flash Point: 122°C
• Refractive Index: 1.463

2,2,2-Trifluoro-n-[(1s)-1-phenylethyl]acetamide Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives